Cas no 864817-63-0 (Leojaponin)

Leojaponin structure
Leojaponin structure
Product Name:Leojaponin
CAS No:864817-63-0
Molecular Formula:C20H26O3
Molecular Weight:314.419
CID:3163562
PubChem ID:12187536

Leojaponin Properties

Names and Identifiers

    • Leojaponin
    • 864817-63-0
    • HY-N8319
    • AKOS040761979
    • (4aR)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-2-one
    • CS-0143076
    • CHEMBL4753034
    • 15,16-epoxy-6-hydroxylabda-5,8,13(16),14-tretraen-7-one
    • DA-74956
    • InChIKey: OOJGVMFNPNJNFV-HXUWFJFHSA-N
    • Inchi: InChI=1S/C20H26O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,22H,5-7,9-10H2,1-4H3/t20-/m1/s1
    • SMILES: CC1=C([C@]2(CCCC(C2=C(C1=O)O)(C)C)C)CCc3ccoc3

Computed Properties

  • Exact Mass: 314.18819469g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 314.18819469g/mol
  • Heavy Atom Count: 23
  • Complexity: 582
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.37
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Boiling Point: 458.9±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 231.3±28.7 °C
  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3

Leojaponin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A2477454-5mg
Leojaponin
864817-63-0 98%
5mg
$888.0
TargetMol Chemicals
TN4426-5 mg
Leojaponin
864817-63-0 98%
5mg
¥ 3,940
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L61740-5 mg
Leojaponin
864817-63-0
5mg
¥5600.0 2021-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4426-1 mg
Leojaponin
864817-63-0
1mg
¥2835.00 2022-04-26

Leojaponin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:864817-63-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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